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Compound of Interest

Compound Name: Bromoethane-d5

Cat. No.: B031941 Get Quote

Application Note & Protocol

This document provides a detailed standard operating procedure (SOP) for the accurate and

safe spiking of environmental samples with Bromoethane-d5. This deuterated internal

standard is commonly used in analytical chemistry for the quantification of Bromoethane and

other volatile organic compounds (VOCs) by isotope dilution methods, primarily utilizing Gas

Chromatography-Mass Spectrometry (GC/MS). The protocols outlined below are intended for

researchers, scientists, and drug development professionals working in controlled laboratory

settings.

Safety Precautions and Handling
Bromoethane-d5 is a hazardous substance and requires strict safety protocols.[1][2][3][4] All

handling must be conducted in a well-ventilated laboratory, preferably within a certified

chemical fume hood.[1]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron is required. In case of

potential splashing, additional protective clothing may be necessary.
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Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, a

respirator with an appropriate organic vapor cartridge is essential.

Handling:

Avoid inhalation of vapors and direct contact with skin and eyes.[4]

Keep away from heat, sparks, open flames, and other ignition sources as Bromoethane-d5
is flammable.[1][2][3]

Use non-sparking tools and take precautionary measures against static discharge.[1][2]

Ground and bond containers when transferring the substance.[1][2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Protect from sunlight and store away from heat sources.[1]

Recommended storage temperature is typically 2-8°C.

Quantitative Data
The following table summarizes key properties of Bromoethane-d5.

Property Value Reference

Chemical Formula C2D5Br

CAS Number 3675-63-6

Molecular Weight 113.99 g/mol

Boiling Point 37-39 °C

Density 1.51 g/cm³ at 25 °C

Solubility in Water Slightly soluble [5]

Vapor Pressure 400 mmHg at 20 °C
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Experimental Protocols
Preparation of Bromoethane-d5 Stock Solution
This protocol describes the preparation of a primary stock solution of Bromoethane-d5 in

methanol.

Materials:

Bromoethane-d5 (neat)

Methanol (purge-and-trap grade or equivalent)

Volumetric flasks (Class A)

Microsyringes

Analytical balance

Procedure:

Allow the sealed ampule or vial of Bromoethane-d5 to equilibrate to room temperature

before opening.

In a fume hood, carefully open the container.

Using a calibrated microsyringe, withdraw a precise volume of Bromoethane-d5.

Dispense the Bromoethane-d5 into a partially filled volumetric flask containing methanol.

Immediately cap the flask to minimize volatilization.

Reweigh the syringe to determine the exact mass of Bromoethane-d5 added.

Dilute the solution to the final volume with methanol and mix thoroughly by inverting the flask

several times.

Calculate the exact concentration of the stock solution in µg/µL.
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Transfer the stock solution to an amber vial with a PTFE-lined cap and store at 4°C.

Spiking of Aqueous Samples
This protocol is suitable for spiking water samples, such as groundwater, surface water, or

wastewater.

Materials:

Bromoethane-d5 stock solution

Water sample

Volumetric flasks or vials

Microsyringes

Procedure:

Bring the water sample and the Bromoethane-d5 stock solution to room temperature.

Add a known volume of the water sample to a volumetric flask or vial.

Using a microsyringe, add a predetermined volume of the Bromoethane-d5 stock solution

directly into the water sample, ensuring the syringe tip is below the water surface to minimize

volatilization.

Immediately cap the container and gently mix by inverting. Avoid vigorous shaking to prevent

loss of the volatile compound.

The spiked sample is now ready for analysis by purge-and-trap GC/MS.

Spiking of Soil and Solid Samples
This protocol outlines a method for spiking soil, sediment, or other solid matrices. The goal is to

achieve a homogeneous distribution of the spike.

Materials:
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Bromoethane-d5 stock solution

Soil or solid sample

Methanol

Glass jars with PTFE-lined caps

Spatula or glass stirring rod

Procedure:

Weigh a known amount of the soil or solid sample into a glass jar.

In a separate small vial, prepare a spiking solution by diluting the Bromoethane-d5 stock

solution with methanol to a suitable concentration.

Add the spiking solution dropwise to the surface of the soil sample, distributing it as evenly

as possible.

Immediately cap the jar and thoroughly mix the sample using a vortex mixer or by vigorous

shaking. For larger samples, mixing with a spatula may be necessary, but this should be

done quickly to minimize volatile losses.

Allow the spiked sample to equilibrate for a specified period (e.g., 30 minutes to 24 hours) at

room temperature before extraction and analysis. The equilibration time may need to be

optimized depending on the specific soil type and analytical method.

For analysis, a subsample of the spiked soil is typically extracted with an appropriate solvent

(e.g., methanol) followed by analysis of the extract.

Analytical Method: GC/MS
Spiked samples are typically analyzed using Gas Chromatography-Mass Spectrometry

(GC/MS). A purge-and-trap system is commonly used for introducing volatile compounds from

aqueous and solid matrices into the GC/MS system.[5]

Typical GC/MS Parameters:
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GC Column: A capillary column suitable for volatile organic compounds (e.g., DB-624 or

equivalent).

Oven Program: A temperature program that allows for the separation of Bromoethane from

other volatile compounds.

Carrier Gas: Helium at a constant flow rate.

Injection Mode: Splitless or split injection, depending on the concentration.

MS Mode: Selected Ion Monitoring (SIM) is often used for enhanced sensitivity and

selectivity. Key ions for Bromoethane-d5 (m/z) and Bromoethane (m/z) are monitored.

Visualizations

Preparation

Spiking Procedure

Analysis

Prepare Bromoethane-d5
Stock Solution

Spike Aqueous Sample

 Add to sample

Spike Solid Sample

 Add to sample

Aqueous Sample

Solid Sample

GC/MS Analysis

Click to download full resolution via product page

Caption: Workflow for Spiking Samples with Bromoethane-d5.
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Caption: Analytical Pathway for Bromoethane-d5 Quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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